1-(4,5-dimethoxy-2-nitrobenzyl)-N,N-diethyl-3-piperidinecarboxamide

• IUPAC Name: 1-[(4,5-dimethoxy-2-nitrophenyl)methyl]-N,N-diethylpiperidine-3-carboxamide
• InChI: InChI=1S/C19H29N3O5/c1-5-21(6-2)19(23)14-8-7-9-20(12-14)13-15-10-17(26-3)18(27-4)11-16(15)22(24)25/h10-11,14H,5-9,12-13H2,1-4H3
• InChI Key: IAXSXQABTXUAGF-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)C(=O)C1CCCN(C1)CC2=CC(=C(C=C2[N+](=O)[O-])OC)OC
• Molecular Formula: C19H29N3O5
• Molecular Weight: 379.5 g/mol

Description

1-(4,5-dimethoxy-2-nitrobenzyl)-N,N-diethyl-3-piperidinecarboxamide, also known as DMAP, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various areas. DMAP is a piperidine derivative that is commonly used as a tool for studying the mechanisms of action of certain drugs and as a reagent for chemical synthesis.

Mechanism of Action

The exact mechanism of action of 1-(4,5-dimethoxy-2-nitrobenzyl)-N,N-diethyl-3-piperidinecarboxamide is not fully understood. However, it is believed that 1-(4,5-dimethoxy-2-nitrobenzyl)-N,N-diethyl-3-piperidinecarboxamide acts as a catalyst in certain chemical reactions, particularly those involving amide and ester bonds.
Biochemical and Physiological Effects:
1-(4,5-dimethoxy-2-nitrobenzyl)-N,N-diethyl-3-piperidinecarboxamide has not been extensively studied for its biochemical and physiological effects. However, it has been shown to have low toxicity and does not appear to have any significant adverse effects on the body.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 1-(4,5-dimethoxy-2-nitrobenzyl)-N,N-diethyl-3-piperidinecarboxamide in lab experiments is its ability to catalyze certain chemical reactions, particularly those involving amide and ester bonds. This makes it a useful tool for chemical synthesis. However, 1-(4,5-dimethoxy-2-nitrobenzyl)-N,N-diethyl-3-piperidinecarboxamide is not suitable for all types of chemical reactions and may not be effective in certain cases.

Future Directions

There are several potential future directions for research involving 1-(4,5-dimethoxy-2-nitrobenzyl)-N,N-diethyl-3-piperidinecarboxamide. One area of interest is the development of new synthetic methods that utilize 1-(4,5-dimethoxy-2-nitrobenzyl)-N,N-diethyl-3-piperidinecarboxamide as a catalyst. Another area of interest is the study of the mechanisms of action of 1-(4,5-dimethoxy-2-nitrobenzyl)-N,N-diethyl-3-piperidinecarboxamide and its potential applications in drug discovery and development.
In conclusion, 1-(4,5-dimethoxy-2-nitrobenzyl)-N,N-diethyl-3-piperidinecarboxamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various areas. It has been used as a tool for studying the mechanisms of action of certain drugs and as a reagent for chemical synthesis. While the exact mechanism of action of 1-(4,5-dimethoxy-2-nitrobenzyl)-N,N-diethyl-3-piperidinecarboxamide is not fully understood, it has been shown to have low toxicity and does not appear to have any significant adverse effects on the body. There are several potential future directions for research involving 1-(4,5-dimethoxy-2-nitrobenzyl)-N,N-diethyl-3-piperidinecarboxamide, particularly in the development of new synthetic methods and the study of its potential applications in drug discovery and development.

Synthesis Methods

The synthesis of 1-(4,5-dimethoxy-2-nitrobenzyl)-N,N-diethyl-3-piperidinecarboxamide involves the reaction between 4,5-dimethoxy-2-nitrobenzyl chloride and N,N-diethylpiperidine-3-carboxamide in the presence of a base. The resulting product is then purified through column chromatography to obtain pure 1-(4,5-dimethoxy-2-nitrobenzyl)-N,N-diethyl-3-piperidinecarboxamide.

Scientific Research Applications

1-(4,5-dimethoxy-2-nitrobenzyl)-N,N-diethyl-3-piperidinecarboxamide has been widely used in scientific research for various purposes. It has been used as a tool for studying the mechanisms of action of certain drugs, particularly those that act on the central nervous system. 1-(4,5-dimethoxy-2-nitrobenzyl)-N,N-diethyl-3-piperidinecarboxamide has also been used as a reagent for chemical synthesis, particularly in the production of amide and ester derivatives.